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Compound of Interest

Compound Name:
2-hydroxy-3-methyl-1H-quinolin-4-

one

Cat. No.: B7774321

Get Quote

Executive Summary & Hazard Profile
Immediate Directive: This compound (a substituted quinolone/quinolinediol tautomer) must be

treated as a Non-Halogenated Organic Hazardous Waste. Under no circumstances should this

substance enter municipal water systems (drains) or general refuse streams.

While specific acute toxicity data for this isomer (CAS approx. 2721-59-7 or tautomeric

equivalents like 3-methyl-2,4-quinolinediol) is often limited compared to parent quinoline, the

structural class dictates its handling. Quinolone derivatives are environmentally persistent and

can exhibit biological activity (e.g., quorum sensing modulation in bacteria), posing risks to

aquatic ecosystems and potential antimicrobial resistance (AMR) pressure.
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Parameter Detail

Chemical Name
2-hydroxy-3-methyl-1H-quinolin-4-one

(Tautomer: 3-methyl-2,4-quinolinediol)

Chemical Class
Heterocyclic Organic Solid (Quinolone

derivative)

Physical State Solid (Powder/Crystalline)

Primary Hazards
Irritant (H315, H319, H335).[1][2] Potential

Aquatic Toxicity.

Waste Stream Non-Halogenated Organic

Disposal Method
High-Temperature Incineration (Destruction

Efficiency >99.99%)

Pre-Disposal Handling: The "Self-Validating"
Protocol
To ensure safety, we employ a Chain of Custody approach. The disposal process begins at the

bench, not at the waste drum.

A. PPE Requirements[3][4][5][6][7]
Respiratory: N95 or P100 particulate respirator (if handling open powder outside a fume

hood).

Dermal: Nitrile gloves (0.11 mm minimum thickness). Standard lab coat.

Ocular: Chemical splash goggles (ANSI Z87.1).

B. Waste Segregation Logic
You must segregate this waste based on its chemical compatibility and destruction

requirements.

Do NOT mix with: Oxidizers (e.g., Nitric Acid, Peroxides) or Halogenated solvents (e.g.,

Chloroform, DCM) unless the quinolone is already dissolved in them.
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Why? Mixing with oxidizers risks exothermic runaway. Mixing with halogenated waste

increases disposal costs and complicates the incineration scrubbing process.

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Pure Substance or
Contaminated Consumables)
Applicable to: Expired powder, contaminated weighing boats, paper towels, and gloves.

Containment: Place solid waste directly into a clear, wide-mouth polyethylene (HDPE) or

glass jar.

Critical Step: Do not use metal cans if the waste is wet or acidic.

Labeling: Apply a hazardous waste label immediately.

Constituent: "2-hydroxy-3-methyl-1H-quinolin-4-one"

Hazard Checkbox: "Irritant" and "Toxic" (Precautionary).

Sealing: Cap tightly. If the container is a bag (for gloves/towels), it must be double-bagged in

6-mil polyethylene bags and tape-sealed (gooseneck seal).

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)
Applicable to: Quinolone dissolved in solvents like Methanol, DMSO, or Acetone.

Solvent Identification: Determine the primary solvent.

Stream Selection:

If solvent is Non-Halogenated (MeOH, EtOH, DMSO): Pour into "Non-Halogenated

Organic Waste" carboy.

If solvent is Halogenated (DCM, Chloroform): Pour into "Halogenated Organic Waste"

carboy.
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Precipitation Check: Ensure the compound does not precipitate out and clog the carboy

opening. If precipitation is likely, dispose of the mixture as Solid Sludge (Scenario A) to

prevent container fouling.

Visualization: Waste Classification Decision Tree
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Figure 1: Decision logic for segregating quinolone waste streams to ensure regulatory

compliance and optimal incineration efficiency.
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Regulatory Framework & Scientific Rationale
The "Why" behind the Protocol
As scientists, we adhere to protocols not just for compliance, but for causality.

Ring Stability: The quinolone heterocycle is chemically stable. Standard wastewater

treatment plants (WWTP) rely on biodegradation, which is often insufficient for heterocyclic

rings. This leads to "pass-through" where the chemical enters surface waters intact [1].

Bioactivity Risks: Structural analogs (like PQS) regulate virulence factors in Pseudomonas

aeruginosa. Releasing these compounds into the environment can artificially stimulate

bacterial populations or select for resistance mechanisms. Incineration is the only method

that guarantees the thermal decomposition of the quinolone ring into safe combustion

byproducts (CO2, NOx) [2].

Regulatory Codes (US/EU Context)
RCRA (USA): While not explicitly P-listed or U-listed by specific isomer name, this waste falls

under 40 CFR 262.11 (Hazardous Waste Determination). It must be managed as hazardous

due to its toxicity profile (Irritant) and chemical class.

EU CLP: Classified generally under H315/H319/H335.

Drain Disposal: Strictly Prohibited under the Clean Water Act (USA) and local sewer use

ordinances for toxic organics.

Emergency Procedures: Spill Response
In the event of a benchtop spill, immediate containment is required to prevent aerosolization.

Spill Detected 1. Alert & Isolate
(10 ft radius)

2. Don PPE
(Gloves, Goggles, N95) State?

Powder Spill

Liquid Spill

Cover with wet paper towel
to prevent dust.
Scoop into jar.

Absorb with Vermiculite
or Polypropylene pads.

Scoop into jar.

3. Decontaminate Surface
(Soap & Water) 4. Report to EHS
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Figure 2: Immediate response protocol for laboratory spills of quinolone derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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